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Compound of Interest

Compound Name: UR-144-d5

Cat. No.: B1161503 Get Quote

Executive Summary & Risk Context[1][2][3][4]
UR-144-d5 is a deuterated analog of UR-144, a potent synthetic cannabinoid

(tetramethylcyclopropylindole). It is primarily used as an internal standard for quantification via

LC-MS or GC-MS.[1][2][3]

The Safety Paradox: While analytical standards are handled in milligram quantities, the specific

hazard profile of synthetic cannabinoids (high potency CB1/CB2 receptor agonism) combined

with the volatility of common carrier solvents (Acetonitrile/Methanol) creates a unique risk

profile.

Core Directive: Treat the deuterated standard with the exact same biological safety precautions

as the parent compound. Deuterium substitution adds mass but does not significantly alter

binding affinity or toxicity.

Hazard Identification (GHS Classification)
Acute Toxicity: Oral, Dermal, Inhalation (Category 4).[4]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child (Category 2).[4]

Physical Hazard: Highly Flammable Liquid/Vapor (when in solution).

Hierarchy of Controls: The Defense in Depth
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Before selecting PPE, you must validate your engineering controls. PPE is the last line of

defense, not the first.[5]
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Figure 1: The Hierarchy of Controls applied to high-potency analytical standards. Engineering

controls are the primary containment strategy.

Personal Protective Equipment (PPE) Matrix
The following PPE requirements are non-negotiable for handling UR-144-d5. The selection

criteria focus on permeation resistance against carrier solvents (Methanol/Acetonitrile) which

can act as a vehicle for transdermal absorption of the cannabinoid.
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PPE Component Specification Scientific Rationale

Hand Protection (Primary) Nitrile Rubber (0.11 mm min)

Nitrile provides excellent

resistance to incidental

splashes of

acetonitrile/methanol.

Hand Protection (Secondary) Double Gloving

The "Redundancy Rule": The

outer glove protects against

the solvent; the inner glove

remains clean to prevent

cross-contamination of the

balance or instrument.

Eye Protection Chemical Safety Goggles

Standard safety glasses are

insufficient for liquids. Goggles

seal the eyes against vapors

and splashes (GHS H319

compliance).

Body Protection
Lab Coat (Buttoned, Long

Sleeve)

Prevents skin contact. For neat

powder handling, use a

Tyvek® sleeve or apron to

prevent particulate

accumulation on fabric.

Respiratory Fume Hood (Primary)

Do not use a respirator as a

primary control. If hood

unavailable (emergency only),

use a full-face respirator with

P100/Organic Vapor

cartridges.

Operational Protocol: From Vial to Solution
This workflow is designed to minimize exposure and maximize analytical precision.

Phase A: Preparation
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Verify Engineering: Confirm Fume Hood face velocity is 80–100 fpm.

De-static: Use an anti-static gun on the weighing boat. Synthetic cannabinoids are often

static-prone powders; "flying" powder is a major inhalation risk.

Phase B: The Transfer (Critical Control Point)

Start: Vial Retrieval Acclimate to Room Temp
(Prevent Condensation) Transfer to Fume Hood Open Vial

(Away from Face)
  Don PPE   Add Solvent (MeOH/ACN)

(Dissolve in Vial)
  Avoid Dust   Quantitative Transfer

to Volumetric Flask
Dispose Contaminated
Items (Sharps/Solids)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for solvating UR-144-d5. Dissolving directly in the shipping vial

minimizes dust exposure.

Phase C: Technique Specifics
Solvation Strategy: Instead of weighing the powder (which risks airborne particles), it is safer

to add a known volume of solvent directly to the shipping vial to create a primary stock

solution.

Glove Hygiene: Immediately change outer gloves if a solvent splash occurs. Do not wait for

"breakthrough" times; treat every splash as a breach.

Decontamination & Disposal[2]
UR-144-d5 is likely a Schedule I Controlled Substance (US DEA) or equivalent. Disposal must

adhere to strict chain-of-custody and environmental regulations.

Surface Decontamination:

Wipe all surfaces (balance, hood sash, pipettes) with 10% Bleach followed by 70%

Ethanol.

Why Bleach? Oxidative degradation is effective for breaking down the indole core of

synthetic cannabinoids.
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Waste Stream:

Liquids: Segregated Solvent Waste (Halogenated/Non-Halogenated).

Solids: All gloves, weigh boats, and pipette tips must go into Hazardous Solid Waste for

incineration.

NEVER dispose of down the drain.

Emergency Response
Skin Contact: Wash with soap and water for 15 minutes.[6] Do not use ethanol on skin (it

enhances absorption).

Eye Contact: Flush for 15 minutes. Seek medical attention immediately.

Spill (Liquid): Evacuate the immediate area. Use a spill kit with absorbent pads. Wear a

respirator if the spill is outside the fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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